Cas no 2228800-98-2 (6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate)
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
- 2228800-98-2
- EN300-1986989
-
- Inchi: 1S/C7H7N5O3S/c8-16(13,14)15-6-1-2-7(10-3-6)12-5-9-4-11-12/h1-5H,(H2,8,13,14)
- InChI Key: ONRDNYUABLRNPA-UHFFFAOYSA-N
- SMILES: S(N)(=O)(=O)OC1=CN=C(C=C1)N1C=NC=N1
Computed Properties
- Exact Mass: 241.02696028g/mol
- Monoisotopic Mass: 241.02696028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 121Ų
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1986989-0.05g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 0.05g |
$1152.0 | 2023-09-16 | ||
| Enamine | EN300-1986989-0.1g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 0.1g |
$1207.0 | 2023-09-16 | ||
| Enamine | EN300-1986989-0.25g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 0.25g |
$1262.0 | 2023-09-16 | ||
| Enamine | EN300-1986989-0.5g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 0.5g |
$1316.0 | 2023-09-16 | ||
| Enamine | EN300-1986989-1.0g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1986989-2.5g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 2.5g |
$2688.0 | 2023-09-16 | ||
| Enamine | EN300-1986989-5.0g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 5g |
$3977.0 | 2023-06-02 | ||
| Enamine | EN300-1986989-10.0g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 10g |
$5897.0 | 2023-06-02 | ||
| Enamine | EN300-1986989-1g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 1g |
$1371.0 | 2023-09-16 | ||
| Enamine | EN300-1986989-5g |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate |
2228800-98-2 | 5g |
$3977.0 | 2023-09-16 |
6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate
Recent Advances in the Study of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate (CAS: 2228800-98-2)
The compound 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate (CAS: 2228800-98-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfamate derivative, characterized by the presence of a 1,2,4-triazole moiety, has been investigated for its unique biochemical properties and its role in modulating various enzymatic pathways. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, providing new insights into its mechanism of action and potential clinical applications.
One of the key areas of research has been the compound's interaction with carbonic anhydrase (CA) enzymes, particularly isoforms involved in pathological conditions such as cancer and neurological disorders. Preliminary in vitro studies have demonstrated that 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate exhibits potent inhibitory activity against specific CA isoforms, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel CA inhibitors with improved selectivity and reduced off-target effects.
In addition to its CA inhibitory properties, recent investigations have explored the compound's potential as an antimicrobial agent. Structural modifications of the triazole and sulfamate groups have been shown to enhance its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These studies highlight the versatility of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate as a scaffold for the design of multifunctional therapeutic agents.
Another promising avenue of research involves the compound's application in targeted drug delivery systems. Due to its favorable physicochemical properties, such as moderate lipophilicity and stability under physiological conditions, 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate has been incorporated into nanoparticle-based formulations for site-specific delivery. Early-stage in vivo studies have reported enhanced bioavailability and reduced systemic toxicity, underscoring its potential for improving therapeutic outcomes in complex diseases.
Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate and elucidating its long-term safety profile. Ongoing research efforts are focused on addressing these limitations through advanced computational modeling, structure-activity relationship (SAR) studies, and preclinical evaluations. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate (CAS: 2228800-98-2) represents a promising candidate for further development in chemical biology and medicinal chemistry. Its diverse biological activities and potential for structural optimization make it a valuable tool for addressing unmet medical needs. Future research should prioritize the exploration of its therapeutic potential in additional disease models and the development of scalable synthesis protocols to facilitate large-scale production.
2228800-98-2 (6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)